Cas no 27240-57-9 (Acetic acid, [(ethoxythioxomethyl)thio]-, 1,1-dimethylethyl ester)

• Product Name: Acetic acid, [(ethoxythioxomethyl)thio]-, 1,1-dimethylethyl ester
• CAS No: 27240-57-9
• MF: C₉H₁₆O₃S₂
• MW: 236.351540565491
• CID: 1429613
• PubChem ID: 10857462
• Update Time: 2025-04-20

Acetic acid, [(ethoxythioxomethyl)thio]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(ethoxythioxomethyl)thio]-, 1,1-dimethylethyl ester
• tert-butyl 2-ethoxycarbothioylsulfanylacetate
• 27240-57-9
• AT26049
• PUWFWBUIBGCOIP-UHFFFAOYSA-N
• O-ethyl S-(tert-butoxycarbonyl)methyl dithiocarbonate
• tert-Butyl [(ethoxycarbonothioyl)sulfanyl]acetate
• t-butyl 2-(ethoxycarbonothioylthio)acetate
• TERT-BUTYL 2-((ETHOXYCARBONOTHIOYL)THIO)ACETATE
• DTXSID40446125
• SCHEMBL2445178

• Inchi： 1S/C9H16O3S2/c1-5-11-8(13)14-6-7(10)12-9(2,3)4/h5-6H2,1-4H3
• InChI Key： PUWFWBUIBGCOIP-UHFFFAOYSA-N
• SMILES： S(C(OCC)=S)CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 236.05418
• Monoisotopic Mass: 236.05408672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• PSA: 35.53